N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxo-2-oxolanyl]-2-thiazolyl]benzohydrazide

• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol
• IUPAC Name: N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxooxolan-2-yl]-1,3-thiazol-2-yl]benzohydrazide
• InChI: InChI=1S/C19H23N3O3S/c1-12(2)9-14-10-19(3,25-17(14)24)15-11-26-18(20-15)22-21-16(23)13-7-5-4-6-8-13/h4-8,11-12,14H,9-10H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: SUGQVMVKDZYGDL-UHFFFAOYSA-N
• SMILES: CC(C)CC1CC(OC1=O)(C)C2=CSC(=N2)NNC(=O)C3=CC=CC=C3

Description

N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxo-2-oxolanyl]-2-thiazolyl]benzohydrazide, also known as MTOB, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment.

Scientific Research Applications

Anticancer Applications

N'-[4-[2-methyl-4-(2-methylpropyl)-5-oxo-2-oxolanyl]-2-thiazolyl]benzohydrazide derivatives have shown potential in cancer treatment. For instance, one study discovered a kinesin spindle protein inhibitor from a similar series of compounds, exhibiting properties suitable for clinical development as an anticancer agent. The compound arrested cells in mitosis, leading to cellular death, demonstrating its potential effectiveness against cancer cells (Theoclitou et al., 2011).

Antimicrobial and Antifungal Applications

Another area of application is in antimicrobial and antifungal treatments. A study on benzohydrazide derivatives, closely related to the specified compound, highlighted their effectiveness against certain bacteria and yeasts. These compounds have shown in vitro cytotoxic activity against human leukemia cells, indicating their potential as antimicrobial agents (Asegbeloyin et al., 2014).

Anticonvulsant Applications

Research has also been conducted on derivatives of benzohydrazides for their anticonvulsant effects. In one study, derivatives were synthesized and their efficacy was tested in various models of experimental epilepsy. One particular derivative demonstrated higher potency than standard antiepileptic drugs, suggesting potential use in treating epilepsy (Malik et al., 2013).

Analgesic and Antiproliferative Properties

Additionally, benzohydrazide derivatives have been explored for their analgesic and antiproliferative activities. Some compounds in this category exhibited promising analgesic activity, and one was found to have in vitro antiproliferative activity (Vijaya Raj et al., 2007).

Antimalarial Activity

In the field of antimalarial research, novel 4-acylhydrazone-5-pyrazolones, structurally similar to the compound , have been synthesized and assessed for antimalarial activity. These studies show promising results in combating malaria (Shaikh et al., 2021).